Cas no 1258650-87-1 (1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine)
1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine
- 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine
-
- MDL: MFCD17480524
- Inchi: 1S/C8H16N2O/c1-6(2)5-7(9)8-3-4-11-10-8/h6-7H,3-5,9H2,1-2H3
- InChI Key: KBTCUADIAFPHCB-UHFFFAOYSA-N
- SMILES: O1CCC(C(CC(C)C)N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 154
- XLogP3: 0.9
- Topological Polar Surface Area: 47.6
1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-89762-0.05g |
1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 0.05g |
$799.0 | 2023-09-01 | ||
| Enamine | EN300-89762-0.1g |
1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 0.1g |
$837.0 | 2023-09-01 | ||
| Enamine | EN300-89762-0.25g |
1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 0.25g |
$876.0 | 2023-09-01 | ||
| Enamine | EN300-89762-0.5g |
1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 0.5g |
$913.0 | 2023-09-01 | ||
| Enamine | EN300-89762-1.0g |
1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 1.0g |
$951.0 | 2023-02-11 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01094687-1g |
1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 95% | 1g |
¥4746.0 | 2023-04-04 | |
| Enamine | EN300-89762-1g |
1-(4,5-dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine |
1258650-87-1 | 1g |
$951.0 | 2023-09-01 |
1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine
Introduction to 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine (CAS No. 1258650-87-1)
The compound 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine, identified by its CAS number 1258650-87-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a dihydrooxazole moiety in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in drug development.
Recent studies have highlighted the importance of dihydrooxazole scaffolds in the design of bioactive molecules. These structures are known for their ability to modulate biological pathways by interacting with specific targets. The 3-methylbutan-1-amine side chain further enhances the compound's pharmacological profile, contributing to its solubility and metabolic stability. This combination of features positions 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine as a valuable asset in the quest for novel therapeutic agents.
In the realm of medicinal chemistry, the development of new heterocyclic compounds is a continuous process driven by the need for more effective and selective drugs. The dihydrooxazole ring is particularly noteworthy due to its presence in several FDA-approved drugs, which underscores its therapeutic relevance. By incorporating this motif into 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine, researchers aim to leverage its known bioactivity while exploring new applications.
The synthesis of 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine involves a multi-step process that requires precise control over reaction conditions. The formation of the dihydrooxazole ring is a critical step, often achieved through cyclization reactions involving appropriate precursors. The subsequent introduction of the methylbutan-1-amine group further refines the compound's structure, ensuring optimal pharmacokinetic properties. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity.
One of the most compelling aspects of 1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. These interactions suggest that the compound may exhibit anti-inflammatory and analgesic properties, making it a candidate for treating conditions such as arthritis and neuropathic pain.
The pharmacological activity of dihydrooxazole derivatives is well-documented in scientific literature. Researchers have explored their role in modulating neurotransmitter release and receptor function, which has implications for treating neurological disorders. The amine group in 1-(4,5-Dihydro-1,2-oxazol-3-y l)-3-methylbutan - 1 - amine further enhances its potential by allowing for modifications that can fine-tune its pharmacological effects. This flexibility makes it an attractive scaffold for structure-based drug design.
In recent years, computational methods have played a crucial role in optimizing the pharmacological properties of heterocyclic compounds. Molecular modeling techniques allow researchers to predict how 1-(4 ,5-Dihydro - 1 ,2 - oxazol - 3 - yl ) - 3 - methylbutan - 1 - am ine will interact with biological targets at the atomic level. These simulations help identify key structural features that contribute to its bioactivity and guide the design of analogs with improved properties.
The safety profile of 1-(4 ,5-Dihydro - 1 ,2 - oxazol - 3 - yl ) - 3 - methylbutan - 1 - am ine is another area of active investigation. Preclinical toxicology studies are essential to assess its potential side effects and determine safe dosage ranges. By evaluating parameters such as acute toxicity, chronic exposure effects, and organ-specific toxicity, researchers can ensure that the compound is suitable for further clinical development.
The regulatory landscape for new pharmaceuticals necessitates rigorous testing and documentation before approval by health authorities such as the FDA or EMA. The development pipeline for dihydrooxazole-based compounds includes several candidates that have successfully navigated these regulatory pathways. This precedent bodes well for the future prospects of CAS No 1258650 - 87 - 1, particularly if early clinical trials yield positive results.
Future research directions may focus on exploring synthetic routes that improve scalability and cost-efficiency while maintaining high purity standards. Additionally , investigating derivatives of this compound could uncover novel therapeutic applications or enhance existing ones . The versatility of the dihydrooxazole-diamine hybrid structure offers numerous possibilities for chemical modification , making it a rich area for innovation.
In conclusion,CAS No 1258650 - 87 - 1, corresponding to (4 ,5-D ihdro - 12 ox az ol - 31 y l ) -(m et hylb ut anam ine) , stands out as a promising entity in pharmaceutical research . Its unique structural features , coupled with preliminary evidence suggesting favorable pharmacological properties , make it an exciting prospect for further development . As scientific understanding evolves , so too will our ability to harness this compound's potential for improving human health .
1258650-87-1 (1-(4,5-Dihydro-1,2-oxazol-3-yl)-3-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)